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Compound of Interest

Compound Name: D-(+)-Cellohexose eicosaacetate

Cat. No.: B7796862

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the synthesis pathway for D-(+)-
Cellohexose eicosaacetate, a fully acetylated derivative of the cello-oligosaccharide D-(+)-
Cellohexose. This compound serves as a valuable tool in biochemical research, particularly as
an enzyme inhibitor for studies related to diabetes, cancer, and inflammatory disorders. The
synthesis is a two-stage process involving the controlled depolymerization of cellulose to yield
D-(+)-Cellohexose, followed by its complete acetylation (per-acetylation) to produce the final
product. This document outlines detailed experimental protocols for both stages, presents
guantitative data in structured tables, and includes graphical representations of the synthesis
workflow.

Introduction

D-(+)-Cellohexose eicosaacetate is an oligosaccharide derivative where all hydroxyl groups
of D-(+)-Cellohexose are acetylated. Its chemical formula is C76H102051, and it has a
molecular weight of 1831.59 g/mol . The per-acetylation of the parent cello-oligosaccharide
alters its solubility and conformational properties, making it a specific substrate or inhibitor for
certain enzymes. The synthesis pathway is critical for obtaining high-purity material for
research and potential therapeutic applications. The overall synthesis workflow is depicted
below.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Synthesis of
D-(+)-Cellohexose Eicosaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7796862#synthesis-pathway-for-d-cellohexose-
eicosaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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